Cas no 2243512-69-6 (2-[(4-bromo-2-methylphenyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid)

• Product Name: 2-[(4-bromo-2-methylphenyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid
• CAS No: 2243512-69-6
• MF: C₂₄H₂₀BrNO₄
• MW: 466.323905944824
• CID: 5947326
• PubChem ID: 165828327
• Update Time: 2025-06-12

2-[(4-bromo-2-methylphenyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6492561
• 2243512-69-6
• 2-[(4-bromo-2-methylphenyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid

• Inchi： 1S/C24H20BrNO4/c1-15-12-16(25)10-11-22(15)26(13-23(27)28)24(29)30-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,21H,13-14H2,1H3,(H,27,28)
• InChI Key： ATWSFQNGOJGQBV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)N(CC(=O)O)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.05757g/mol
• Monoisotopic Mass: 465.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[(4-bromo-2-methylphenyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid

Introduction to 2-[(4-bromo-2-methylphenyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic Acid (CAS No. 2243512-69-6)

2-[(4-bromo-2-methylphenyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid, with the CAS number 2243512-69-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzene ring substituted with bromine and methyl groups, and an amino acid derivative linked through a carbonyl group. The presence of a fluorenylmethoxy moiety further enhances its complexity, making it a subject of interest for synthetic chemists and biologists alike.

The structural composition of 2-[(4-bromo-2-methylphenyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The benzene ring, with its bromine and methyl substituents, contributes to its reactivity in various organic transformations, while the amino acid derivative provides a bioactive scaffold that can be modified to target specific biological pathways. The fluorenylmethoxy group, on the other hand, enhances the stability of the molecule and can serve as a handle for further functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the properties of complex organic molecules. 2-[(4-bromo-2-methylphenyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid has emerged as a promising candidate in this endeavor due to its structural features that suggest potential biological activity. Specifically, the combination of a benzene derivative with an amino acid moiety has been shown to interact with various biological targets, including enzymes and receptors involved in disease processes.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The benzene ring substituted with bromine and methyl groups is known to exhibit favorable interactions with certain enzymes, while the amino acid derivative can be tailored to modulate receptor activity. The fluorenylmethoxy group adds an additional layer of complexity, allowing for further chemical modifications that can enhance binding affinity and selectivity. These features make 2-[(4-bromo-2-methylphenyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid a versatile building block for drug discovery efforts.

The synthesis of 2-[(4-bromo-2-methylphenyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid is a testament to the advancements in synthetic chemistry over recent decades. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Key steps include the introduction of the bromine and methyl groups onto the benzene ring, followed by the coupling of an amino acid derivative via a carbonyl linkage. The final step involves the incorporation of the fluorenylmethoxy group, which requires precise control to avoid side reactions.

The importance of synthetic precision cannot be overstated, especially when dealing with complex molecules like 2-[(4-bromo-2-methylphenyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid. Impurities or incorrect functional groups can significantly alter the biological activity of a compound, making it essential for researchers to employ rigorous purification techniques. Advances in chromatography and spectroscopy have greatly facilitated this process, allowing for the isolation of high-purity compounds that are suitable for further study.

In addition to its synthetic significance, 2-[(4-bromo-2-methylphenyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid has shown promise in preclinical studies as a potential therapeutic agent. Research indicates that derivatives of this compound may interact with targets involved in cancer progression, inflammation, and other diseases. By modulating these pathways, it may be possible to develop novel treatments that offer improved efficacy and reduced side effects compared to existing therapies.

The fluorenylmethoxy group, in particular, has been highlighted as a key feature contributing to the bioactivity of this compound. Studies have demonstrated that fluorene-based moieties can enhance binding affinity by improving hydrophobic interactions with biological targets. This has led to interest in exploring further modifications within this motif to optimize pharmacological properties. Such investigations are part of broader efforts to develop next-generation therapeutics that leverage structure-based drug design principles.

The field of medicinal chemistry continues to evolve rapidly, driven by new discoveries and technological innovations. As researchers gain deeper insights into molecular interactions at the atomic level, they are able to design more sophisticated molecules like 2-[(4-bromo-2-methylphenyl)({[(9H-fluoren-9-yli m methoxy]carbonyl})amino]acetic acid. These efforts are not only expanding our understanding of disease mechanisms but also paving the way for more effective treatments.

In conclusion, 2-[ (4-bromo - 2 - methyl phen y l ) ( { [ ( 9 H - f lu o re n - 9 - y l ) m e t h o x y ] c arb o n y l } ) am i n o ] ac e t i c ac i d (CAS No. 2243512 - 69 - 6) represents an exciting advancement in pharmaceutical chemistry. Its complex structure offers numerous opportunities for further research and development, making it a valuable tool for scientists working on next-generation therapeutics. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of humanity's most pressing health challenges.